Cas no 2106738-01-4 (5,6-dihydro-4H-spirofuro2,3-cpyridine-7,3'-thiolane)

• Product Name: 5,6-dihydro-4H-spirofuro2,3-cpyridine-7,3'-thiolane
• CAS No: 2106738-01-4
• MF: C₁₀H₁₃NOS
• MW: 195.281321287155
• CID: 6289069
• PubChem ID: 165478159
• Update Time: 2025-07-09

5,6-dihydro-4H-spirofuro2,3-cpyridine-7,3'-thiolane Chemical and Physical Properties

Names and Identifiers

• 5,6-dihydro-4H-spirofuro2,3-cpyridine-7,3'-thiolane
• EN300-1076729
• 2106738-01-4
• 5,6-dihydro-4H-spiro[furo[2,3-c]pyridine-7,3'-thiolane]

• Inchi： 1S/C10H13NOS/c1-4-11-10(3-6-13-7-10)9-8(1)2-5-12-9/h2,5,11H,1,3-4,6-7H2
• InChI Key： NMRYCYBOGIQASP-UHFFFAOYSA-N
• SMILES： S1CCC2(C3=C(C=CO3)CCN2)C1

Computed Properties

• Exact Mass: 195.07178521g/mol
• Monoisotopic Mass: 195.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 50.5Ų

Additional information on 5,6-dihydro-4H-spirofuro2,3-cpyridine-7,3'-thiolane

5,6-Dihydro-4H-Spirofuro[2,3-c]Pyridine-7,3'-Thiolane: A Comprehensive Overview

The compound 5,6-dihydro-4H-spirofuro[2,3-c]pyridine-7,3'-thiolane (CAS No. 2106738-01-4) is a unique bicyclic structure that has garnered significant attention in the field of organic chemistry and materials science. This compound is characterized by its spirofurocyclic system, which combines a pyridine ring with a thiolane moiety. The spiro arrangement creates a rigid yet flexible framework that offers potential applications in drug design and advanced materials.

Recent studies have highlighted the importance of spirofurocyclic systems in medicinal chemistry. The fusion of the pyridine ring with the thiolane group introduces novel electronic and steric properties, making this compound an intriguing candidate for exploring new therapeutic agents. Researchers have reported that 5,6-dihydro-4H-spirofuro[2,3-c]pyridine-7,3'-thiolane exhibits promising activity in vitro against various enzymes associated with neurodegenerative diseases. This finding underscores its potential as a lead compound for developing treatments targeting Alzheimer's disease and related conditions.

The synthesis of 5,6-dihydro-4H-spirofuro[2,3-c]pyridine-7,3'-thiolane involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the spirofurocyclic core through intramolecular cyclization reactions and subsequent functionalization to introduce the thiolane group. These methods have been optimized to achieve high yields and excellent stereochemical control, ensuring the scalability of the synthesis for industrial applications.

In addition to its pharmacological applications, 5,6-dihydro-4H-spirofuro[2,3-c]pyridine-7,3'-thiolane has shown potential in materials science. Its rigid bicyclic structure makes it an ideal candidate for use in self-healing polymers and stimuli-responsive materials. Recent research has demonstrated that incorporating this compound into polymer networks enhances their mechanical properties and responsiveness to external stimuli such as temperature and pH changes.

The CAS number 2106738-01-4 is a critical identifier for this compound in scientific literature and regulatory databases. It ensures accurate identification and tracking of the compound across various research domains. This standardized identification is particularly important for maintaining consistency in experimental results and facilitating collaboration among researchers worldwide.

As interest in spirofurocyclic systems continues to grow, further investigations into the properties and applications of 5,6-dihydro-4H-spirofuro[2,3-c]pyridine-7,3'-thiolane are expected to yield groundbreaking discoveries. Its unique chemical structure and versatile functional groups make it a valuable tool for advancing both medicinal chemistry and materials science.